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Compound of Interest

Compound Name: Hept-6-en-3-amine

Cat. No.: B1465868

Technical Data Summary: Hept-6-en-3-amine

This document provides the core chemical properties, specifically the molecular formula and
molecular weight, for Hept-6-en-3-amine. The data is derived from its chemical structure as
defined by IUPAC nomenclature.

Core Molecular Data

The fundamental quantitative data for Hept-6-en-3-amine is presented below. This information
is foundational for researchers and scientists in stoichiometry, reaction planning, and analytical
characterization.

Parameter Value
Molecular Formula C7HisN
Molar Mass 113.20 g/mol

Methodology for Determination

The molecular formula and weight are determined based on the compound's hame, "Hept-6-
en-3-amine,"” which dictates its atomic composition.

 Structural Interpretation: The IUPAC name defines a seven-carbon ("hept") chain with a
double bond starting at the sixth carbon ("-6-en-") and an amine group (-NHz) located on the
third carbon ("-3-amine").
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» Atomic Count: Based on this structure, the count of each atom is established: 7 Carbon
atoms, 15 Hydrogen atoms, and 1 Nitrogen atom, yielding the molecular formula C7H1sN.

e Molecular Weight Calculation: The molecular weight is calculated by summing the atomic
weights of the constituent atoms (C: ~12.011 u, H: ~1.008 u, N: ~14.007 u).

Logical Relationship Diagram

The following diagram illustrates the logical workflow for deriving the molecule's properties from
its chemical name.

Caption: Workflow for deriving molecular properties from IUPAC name.

» To cite this document: BenchChem. [Hept-6-en-3-amine molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1465868#hept-6-en-3-amine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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